Cas no 6208-44-2 (1H-Pyrido[4,3-b]indole, 2,3,4,5-tetrahydro-2-(2-phenylethyl)-)

• Product Name: 1H-Pyrido[4,3-b]indole, 2,3,4,5-tetrahydro-2-(2-phenylethyl)-
• CAS No: 6208-44-2
• MF: C₁₉H₂₀N₂
• MW: 276.375504493713
• CID: 458767
• PubChem ID: 379998
• Update Time: 2025-04-19

1H-Pyrido[4,3-b]indole, 2,3,4,5-tetrahydro-2-(2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrido[4,3-b]indole, 2,3,4,5-tetrahydro-2-(2-phenylethyl)-
• 2-(2-phenylethyl)-1,3,4,5-tetrahydropyrido[4,3-b]indole
• 2-phenethyl-1,3,4,5-tetrahydropyrido[4,3-b]indole
• NCI60_022511
• CHEMBL1971548
• 2-(2-Phenylethyl)-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole
• NSC-665300
• 6208-44-2
• DTXSID20327544
• NSC665300
• Oprea1_641311

• Inchi： 1S/C19H20N2/c1-2-6-15(7-3-1)10-12-21-13-11-19-17(14-21)16-8-4-5-9-18(16)20-19/h1-9,20H,10-14H2
• InChI Key： OVZMZCMVCPKOQR-UHFFFAOYSA-N
• SMILES： N1(CCC2C=CC=CC=2)CCC2=C(C3C=CC=CC=3N2)C1

Computed Properties

• Exact Mass: 276.1628
• Monoisotopic Mass: 276.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 19Ų

Experimental Properties

• PSA: 19.03